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Compound of Interest

Compound Name: 2-Ethylcyclohexanone

Cat. No.: B1346015 Get Quote

This guide provides a comprehensive overview of 2-Ethylcyclohexanone, including its

chemical identity, physicochemical properties, and relevant experimental protocols. It is

intended for researchers, scientists, and professionals in the field of drug development and

organic chemistry.

Chemical Identity
The nomenclature and various identifiers for 2-Ethylcyclohexanone are crucial for accurate

documentation and database searches.

IUPAC Name: 2-ethylcyclohexan-1-one[1][2]

Synonyms:

2-ETHYLCYCLOHEXANONE[1][3]

Cyclohexanone, 2-ethyl-[3][4]

Chemical Structure:
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Start

Charge Autoclave:
- Cyclohexanone

- Ammonium Persulfate

Introduce Ethylene
(2:1 molar ratio to cyclohexanone)

Heat to 100°C
Maintain for 5 hours

Cool Autoclave
Vent Unreacted Ethylene

Fractional Distillation

2-Ethylcyclohexanone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas Chromatograph Mass Spectrometer

Injector Capillary Column
Mobile Phase (He)

Ion Source
Eluent

Mass Analyzer Detector Data SystemSample Injection

Identification Properties Methods

2-Ethylcyclohexanone

IUPAC Name:
2-ethylcyclohexan-1-one

Synonyms:
- Cyclohexanone, 2-ethyl- CAS: 4423-94-3

Physical:
- Boiling Point

- Density

Chemical:
- Molecular Formula
- Molecular Weight

Synthesis:
Free-Radical Addition

Analysis:
- GC-MS
- NMR

- IR

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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